Cas no 1480045-34-8 (Ethyl 2-(1,5-dimethylpyrazol-4-yl)-2-oxoacetate)

• Product Name: Ethyl 2-(1,5-dimethylpyrazol-4-yl)-2-oxoacetate
• CAS No: 1480045-34-8
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 2136362
• Update Time: 2023-08-04

Ethyl 2-(1,5-dimethylpyrazol-4-yl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)-2-oxoacetate
• Ethyl 2-(1,5-dimethylpyrazol-4-yl)-2-oxoacetate

• Inchi： 1S/C9H12N2O3/c1-4-14-9(13)8(12)7-5-10-11(3)6(7)2/h5H,4H2,1-3H3
• InChI Key： KCMLBCYYBPGFLW-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C1C=NN(C)C=1C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 242
• Topological Polar Surface Area: 61.2